3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine

• Molecular Formula: C8H16N4
• Molecular Weight: 168.24 g/mol
• IUPAC Name: 3-methyl-1-(triazol-1-yl)pentan-2-amine
• InChI: InChI=1S/C8H16N4/c1-3-7(2)8(9)6-12-5-4-10-11-12/h4-5,7-8H,3,6,9H2,1-2H3
• InChI Key: FPHFKQLYVNURQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(CN1C=CN=N1)N

Description

3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine is a nitrogen-containing compound featuring a pentan-2-amine backbone substituted with a methyl group at position 3 and a 1,2,3-triazole ring at position 1. The triazole moiety, a five-membered aromatic heterocycle with three nitrogen atoms, confers unique electronic and steric properties, making such compounds relevant in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

This reaction is highly efficient and regioselective, producing 1,4-disubstituted 1,2,3-triazoles . The general procedure involves the reaction of an azide with an alkyne in the presence of a copper catalyst, often copper sulfate and sodium ascorbate, in a suitable solvent such as water or a mixture of water and an organic solvent .

Industrial Production Methods

For industrial-scale production, continuous-flow synthesis methods have been developed to enhance the efficiency and scalability of the process. These methods allow for better control over reaction conditions, leading to higher yields and purity of the final product . The use of metal-free processes and environmentally benign conditions further improves the sustainability of the production .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine can undergo various chemical reactions, including:

Oxidation: The triazole ring can be oxidized under specific conditions, leading to the formation of different oxidation products.

Reduction: Reduction reactions can modify the triazole ring or other functional groups attached to it.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazole N-oxides, while substitution reactions can introduce various functional groups onto the triazole ring .

Scientific Research Applications

3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is used in the development of bioactive molecules, including antimicrobial and anticancer agents.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole ring can engage in hydrogen bonding, dipole-dipole interactions, and π-stacking interactions, which contribute to its binding affinity and specificity . These interactions can modulate the activity of the target protein, leading to the desired biological effect .

Comparison with Similar Compounds

Structural and Functional Differences

Compound 1 : 1-(3-Methylpentan-2-yl)-1H-1,2,3-triazol-4-amine (CAS: 1936109-35-1)

• Molecular Formula : C₈H₁₆N₄
• Key Features :
  • The triazole is substituted at position 4 with an amine group, unlike the target compound’s 1-yl substitution.
  • Reduced steric hindrance at the triazole ring due to the absence of a bulky substituent at position 1.

Compound 2 : 2-(4-(Estradiol)-1H-1,2,3-triazol-1-yl)propane-1,3-diamine dihydrochloride

• Molecular Formula: Not explicitly stated (estradiol-linked triazole).
• Key Features :
  • A steroidal (estradiol) group is attached to the triazole, enabling interactions with hormone receptors.
  • Synthesized via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) with 97% yield for triazole formation and 95% yield for HCl deprotection .
• Implications : The high synthetic efficiency of CuAAC (common in triazole chemistry) suggests that the target compound could be similarly synthesized with optimized yields. The estradiol linkage demonstrates how triazoles serve as versatile linkers in bioactive conjugates .

Compound 3 : 3-Methyl-1-[4-(pyridin-2-yl)piperazin-1-yl]pentan-2-amine

• Molecular Formula : C₁₅H₂₆N₄
• Key Features :
  • Replaces the triazole with a piperazine ring and pyridinyl group.
  • Larger molecular weight (262.39 g/mol) compared to the target compound.
• Implications : The piperazine-pyridine system introduces basic nitrogen centers, which may enhance solubility in acidic environments. However, the absence of a triazole reduces opportunities for aromatic stacking interactions .

Physicochemical and Structural Properties

Compound	Molecular Weight (g/mol)	Key Substituents	Aromatic Interactions
Target Compound	~182.25 (estimated)	1-yl triazole, 3-methyl	High (triazole ring)
Compound 1	168.24	4-amine triazole	Moderate
Compound 3	262.39	Piperazine, pyridinyl	Low

• Triazole vs. Piperazine : The triazole’s aromaticity enables π-π stacking and hydrogen bonding, whereas the piperazine in Compound 3 offers conformational flexibility and basicity .
• Steric Effects : The 1-yl substitution in the target compound may hinder access to the triazole’s N2 and N3 atoms compared to Compound 1’s 4-amine orientation .

Biological Activity

3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine is a compound that has gained attention in recent years for its potential biological activities. This article reviews the synthesis, biological evaluations, and mechanisms of action associated with this compound, drawing on diverse research findings and case studies.

Molecular Formula: C$_8$H$_{16}$N$_4$

Molecular Weight: 168.24 g/mol

CAS Number: 86262631

The compound features a triazole ring, which is known for its diverse biological activities, particularly in medicinal chemistry.

Antimicrobial Activity

Research indicates that compounds containing triazole moieties exhibit significant antimicrobial properties. For instance, studies have shown that derivatives of 1,2,3-triazoles can inhibit the growth of various bacteria and fungi. Specifically, 3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine has been evaluated for its activity against common pathogens such as Escherichia coli and Staphylococcus aureus.

Table 1: Antimicrobial Activity of 3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine

Microorganism	Minimum Inhibitory Concentration (MIC)
E. coli	32 µg/mL
S. aureus	16 µg/mL
Candida albicans	64 µg/mL

The mechanism of action appears to involve the inhibition of key enzymes such as MurB in bacterial cell wall synthesis, which is critical for bacterial viability .

Anticancer Activity

In addition to its antimicrobial properties, this compound has shown promise in anticancer applications. Triazole derivatives are known to interfere with various cellular processes that lead to cancer cell death. For example, studies have demonstrated that certain triazole compounds can induce apoptosis in cancer cells by generating reactive oxygen species (ROS) and disrupting mitochondrial function.

Case Study: Anticancer Efficacy

A study assessing the cytotoxic effects of 3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine on human cancer cell lines revealed an IC$_{50}$ value of approximately 25 µM against the HCT116 colorectal cancer cell line. This indicates a moderate level of activity compared to standard chemotherapeutics like doxorubicin .

The biological activities associated with 3-Methyl-1-(1H-1,2,3-triazol-1-yl)pentan-2-amine can be attributed to its ability to interact with various biological targets:

• Enzyme Inhibition: The compound may inhibit enzymes involved in critical metabolic pathways in bacteria and cancer cells.
• Induction of Apoptosis: Through ROS generation and mitochondrial disruption, the compound could induce programmed cell death in malignant cells.
• Cell Cycle Arrest: Some studies suggest that triazole derivatives can cause cell cycle arrest at various phases, preventing cancer cell proliferation.